Cas no 954708-42-0 (N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide)

• Product Name: N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide
• CAS No: 954708-42-0
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 5823817
• PubChem ID: 16930191
• Update Time: 2025-06-08

N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]propanamide
• AKOS024645568
• F2391-0218
• 954708-42-0
• N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)propionamide
• N-[2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide
• N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide

• Inchi： 1S/C19H22N2O3S/c1-3-19(22)20-17-7-6-15-10-11-21(13-16(15)12-17)25(23,24)18-8-4-14(2)5-9-18/h4-9,12H,3,10-11,13H2,1-2H3,(H,20,22)
• InChI Key： PHKGZWISNXYBOD-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(C1=CC=C(C)C=C1)(=O)=O)C2)(=O)CC

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Additional information on N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide

Recent Advances in the Study of N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide (CAS: 954708-42-0)

The compound N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide (CAS: 954708-42-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its chemical properties. These efforts have laid a solid foundation for further pharmacological investigations.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide exhibits promising inhibitory effects on specific enzymatic targets implicated in inflammatory and neoplastic diseases. For instance, the compound has shown potent activity against certain kinases involved in signal transduction pathways, suggesting its potential as a lead compound for the development of novel kinase inhibitors. Further mechanistic studies are underway to elucidate its precise mode of action and selectivity profile.

Moreover, recent in vivo studies have provided encouraging results regarding the compound's pharmacokinetic properties and safety profile. Animal models have indicated favorable bioavailability and minimal toxicity at therapeutic doses, which bodes well for its potential transition into clinical trials. However, additional preclinical studies are required to fully assess its efficacy and safety in more complex biological systems.

In conclusion, N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpropanamide (CAS: 954708-42-0) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of ongoing research, with the potential to address unmet medical needs in areas such as oncology and inflammation. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth.